2-(pyridin-3-yl)-2-(1H-pyrrol-2-yl)ethan-1-amine

• IUPAC Name: 2-pyridin-3-yl-2-(1H-pyrrol-2-yl)ethanamine
• InChI: InChI=1S/C11H13N3/c12-7-10(11-4-2-6-14-11)9-3-1-5-13-8-9/h1-6,8,10,14H,7,12H2
• InChI Key: OMALABKMICUGQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(CN)C2=CC=CN2
• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• CAS No.: 1368620-33-0

Description

2-(pyridin-3-yl)-2-(1H-pyrrol-2-yl)ethan-1-amine is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.246. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

• The compound has been used in the catalysis of oligomerization and polymerization of ethylene, with outcomes depending on the solvent and co-catalyst used. In some conditions, it facilitates the formation of high molecular weight linear high-density polyethylene (Obuah et al., 2014).

Complexation Studies

• It's involved in complexation reactions, such as with Cadmium(II), forming structures with distinct geometries and demonstrating potential in coordination chemistry (Hakimi et al., 2013).

Organocatalysis

• The compound is used in organocatalysis, particularly in asymmetric synthesis, indicating its potential in producing chiral compounds with high enantioselectivity (Kostenko et al., 2018).

Synthesis of Derivatives

• It plays a role in the synthesis of various derivatives, such as thieno[2,3-b]pyridine and isothiazolo[5,4-b]pyridine, underscoring its utility in heterocyclic chemistry (Ankati & Biehl, 2010).

Ligand in Metal Complexes

• The compound acts as a ligand in the formation of metal complexes, which are shown to be effective in various catalytic processes like ethylene dimerization (Nyamato et al., 2015).

Electrooptic Film Fabrication

• It is instrumental in the development of electrooptic films, especially in the design of chromophores for thin-film microstructure and nonlinear optical response, highlighting its role in materials science (Facchetti et al., 2006).